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Compound of Interest

Compound Name: Diiodogermane
CAS No.: 13573-08-5
Cat. No.: B084338

Get Quote

\ J

Technical Monograph: Germanium(ll) lodide (

) Synonyms: Diiodogermane (Trade), Germanium Diiodide, Divalent Germanium lodide

Executive Summary

This technical guide profiles Germanium(ll) lodide (

), a critical inorganic precursor in the synthesis of germanium-based semiconductors,
perovskite photovoltaics, and organogermanium pharmaceuticals. While IUPAC nomenclature
defines "diiodogermane" as the hydride derivative

, the term is frequently used in industrial catalogs to denote the stable divalent solid
. This guide focuses on the commercially and scientifically dominant Germanium(ll) lodide (

) (CAS: 13573-08-5), detailing its physicochemical properties, validated synthesis protocols,
and application in carbenoid chemistry.

Part 1: Chemical Identity & Identifiers

The following identifiers are essential for procurement, regulatory compliance, and database
integration.
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Identifier Type

Value

Notes

Chemical Name

Germanium(ll) lodide

Primary technical name

Trade Synonym

Diiodogermane

Common usage (ambiguous
with

)
CAS Number 13573-08-5 Standard identifier for solid
Less common, sometimes
Alt[1][2][3][4][5][6][7] CAS 14694-31-6 _ .
associated with hydrates/forms
PubChem CID 6327215 Specific to the divalent iodide
Molecular Formula
Molecular Weight 326.43 g/mol
SMILES [Ge]l Canonical
IAGYEMVJHPEPGE-
InChl Key
UHFFFAOYSA-N
Yellow to orange crystalline
Appearance Hexagonal platelets

solid
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Critical Distinction: Researchers must distinguish

from Germanium(1V) lodide (

, CAS: 13450-95-8).

is a tetravalent, lower-melting orange solid (
144°C).

is a divalent, polymeric solid that decomposes/sublimes at higher temperatures.

Part 2: Physicochemical Properties

is not a simple molecular solid; it adopts a layered structure characteristic of Group 14
dihalides. This structural anisotropy dictates its solubility and reactivity.

Structural & Thermal Data

e Crystal System: Hexagonal (

type structure).

e Lattice Parameters:
A,
A.
e Density: 5.37 g/cm3.[3]
e Melting Point: Decomposes >450°C (Sublimes under vacuum at ~240°C).[3]
e Bandgap: ~2.45 eV (Indirect), ~2.8 eV (Direct). Suitable for wide-bandgap optoelectronics.

Solubility & Stability[4][5]

e Solvents: Soluble in dilute acids (HCI), forming trichlorogermyl complexes (
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). Slightly soluble in organic solvents like chloroform (

) and benzene, often requiring donor ligands (phosphines/amines) to form soluble adducts.
» Hydrolysis:High. Reacts instantly with moisture to form Germanium(ll) Hydroxide (

) and Hydroiodic Acid (HI).

o Reaction:

Part 3: Synthesis & Production Protocols

Two primary routes exist: Wet Chemical Reduction (for laboratory scale) and Direct Vapor
Transport (for high-purity crystal growth).

Method A: Wet Chemical Reduction (The
Hypophosphorous Route)

This method is preferred for generating

from readily available
or
precursors.

Mechanism:

[8]

Protocol Steps:

o Precursor Dissolution: Dissolve 10g of Germanium(lV) lodide (
) in 57% Hydroiodic Acid (HI).

¢ Reduction: Slowly add 50% Hypophosphorous Acid (

) under vigorous stirring at 80°C.

» Precipitation: The solution turns from reddish-orange to pale yellow as
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precipitates.

« Isolation: Cool the mixture to room temperature. Filter the yellow precipitate under an inert
atmosphere (Argon/Nitrogen).

 Purification: Wash with dilute HI, then vacuum dry at 50°C.
o Storage: Store in a glovebox; material degrades to
in air.
Method B: Direct Synthesis (Vapor Transport)
Used for creating high-purity single crystals for semiconductor applications.
Protocol Steps:
e Loading: Place stoichiometric amounts of Ge metal powder (99.999%) and lodine (

) in a quartz ampoule.

e Sealing: Evacuate the ampoule to

Torr and flame seal.

o Heating Profile:
o Zone A (Source): 400°C (Formation of
vapor).
o Zone B (Deposition): 550°C (Disproportionation/Equilibrium shift).
» Reaction:

(controlled by temperature gradient).

Part 4: APpIications & Reactivity Logic

acts as a germylene (divalent germanium carbene analog), possessing a lone pair of electrons
on the germanium atom. This makes it a versatile reagent for insertion reactions and
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nanomaterial synthesis.

Organometallic Insertion (Carbenoid Chemistry

inserts into carbon-halogen bonds, a key step in synthesizing organogermanes ?or drug
delivery candidates.

o Example: Reaction with alkyl halides (

) to form Alkylgermanium trihalides (

).

Perovskite Photovoltaics

serves as the lead-free alternative precursor for Cesium Germanium lodide (
) perovskites.
» Advantage:[9] Eliminates toxicity of Lead (
).
e Challenge:

easily oxidizes to

, requiring strict encapsulation.

Nanocrystal Synthesis

Used to synthesize Germanium Nanocrystals (Ge NCs) via reduction with Lithium Aluminum
Hydride (

) or thermal disproportionation in oleylamine.

Visual Logic: Synthesis & Application Flow
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Figure 1: Synthesis pathway from oxide precursors to high-value applications in photovoltaics

and organic synthesis.

Part 5: Safety & Handling (SDS Summary)

Hazard Class: Corrosive (Category 1B). Signal Word: DANGER.

e Moisture Sensitivity:

hydrolyzes rapidly to release Hydrogen lodide (HI) gas, which is highly corrosive to

respiratory tissues.

o Control: Handle strictly in a Nitrogen/Argon-filled glovebox.

o Skin/Eye Contact: Causes severe skin burns and eye damage.

o PPE: Neoprene gloves, face shield, and lab coat required.

o Storage: Keep below 30°C, dark, inert atmosphere. Decomposition turns the yellow solid to

brown/black (

metal +
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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